4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine

• IUPAC Name: 2-(2-methoxyphenyl)-5-[1-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)piperidin-4-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C20H21N7OS/c1-26-17-15(11-23-26)18(22-12-21-17)27-9-7-13(8-10-27)19-24-25-20(29-19)14-5-3-4-6-16(14)28-2/h3-6,11-13H,7-10H2,1-2H3
• InChI Key: ZMEJXSFFSCFSGI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=NC=N2)N3CCC(CC3)C4=NN=C(S4)C5=CC=CC=C5OC
• Molecular Formula: C20H21N7OS
• Molecular Weight: 407.5 g/mol

Description

The compound contains several functional groups and structural features that are common in medicinal chemistry. These include a methoxyphenyl group, a thiadiazolyl group, a pyrazolopyrimidinyl group, and a piperidine ring. These groups are often found in bioactive compounds and could potentially interact with biological targets in various ways.

Molecular Structure Analysis

The compound’s structure includes several aromatic rings and a piperidine ring, which is a common structural motif in many bioactive compounds. The presence of nitrogen atoms in the heterocyclic rings could potentially allow for hydrogen bonding interactions with biological targets.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the methoxy group could potentially be demethylated, and the piperidine ring could potentially be alkylated.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the presence of the polar methoxy group and the various nitrogen atoms could potentially make the compound more soluble in polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its specific biological target. Given the structural features of this compound, it could potentially interact with a variety of targets. For example, the aromatic rings could potentially interact with aromatic amino acids in a protein target through pi-stacking interactions.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and biological activity. It’s important to handle all compounds with care and to follow appropriate safety protocols.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. This could potentially involve in vitro testing against various biological targets, followed by in vivo testing if the compound shows promising activity.